Cas no 1261911-70-9 (2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid)

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a methyl group at the 6-position and an N-ethylaminocarbonylphenyl moiety at the 2-position. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both carboxylic acid and amide functionalities enhances its utility in coupling reactions or as a building block for more complex molecular architectures. Its well-defined structure ensures consistent performance in research and industrial processes, while its moderate polarity facilitates handling in organic solvents.
2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid structure
1261911-70-9 structure
Product Name:2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid
CAS No:1261911-70-9
MF:C17H17NO3
MW:283.321784734726
MDL:MFCD18321997
CID:2621990
PubChem ID:53227827
Update Time:2025-08-05

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261911-70-9
    • MFCD18321997
    • 2-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-6-METHYLBENZOIC ACID
    • 3'-(Ethylcarbamoyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
    • DTXSID90691360
    • 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%
    • 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid
    • MDL: MFCD18321997
    • Inchi: 1S/C17H17NO3/c1-3-18-16(19)13-8-5-7-12(10-13)14-9-4-6-11(2)15(14)17(20)21/h4-10H,3H2,1-2H3,(H,18,19)(H,20,21)
    • InChI Key: SFPIHKCVJYVTFJ-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)=CC=CC=1C1C=CC=C(C(NCC)=O)C=1)=O

Computed Properties

  • Exact Mass: 283.12084340Da
  • Monoisotopic Mass: 283.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.4Ų

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329272-5 g
2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%; .
1261911-70-9 95%
5g
€1159.00 2023-04-26
abcr
AB329272-5g
2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%; .
1261911-70-9 95%
5g
€1159.00 2025-03-19
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